Cas no 946328-70-7 (N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946328-70-7
• MF: C₁₇H₂₃N₅O₃S
• MW: 377.461221933365
• CID: 5923772
• PubChem ID: 16932250
• Update Time: 2025-07-30

N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-methyl-1,2-oxazol-3-yl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide
• N-(5-methyl-1,2-oxazol-3-yl)-N'-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• 946328-70-7
• F2392-1159
• AKOS024646028
• N1-(5-methylisoxazol-3-yl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

• Inchi： 1S/C17H23N5O3S/c1-12-9-15(20-25-12)19-17(24)16(23)18-10-14(13-3-8-26-11-13)22-6-4-21(2)5-7-22/h3,8-9,11,14H,4-7,10H2,1-2H3,(H,18,23)(H,19,20,24)
• InChI Key： IUKHQJQYUKGEJV-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1C=CSC=1)(=O)C(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 377.15216079g/mol
• Monoisotopic Mass: 377.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 119Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Professional Introduction to N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946328-70-7)

N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 946328-70-7, represents a novel class of molecules with potential applications in drug discovery and development. The structural complexity of this molecule, characterized by its intricate arrangement of heterocyclic rings and functional groups, makes it a subject of intense interest for researchers seeking to unravel its pharmacological properties.

The molecular structure of N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of a 5-methyl-substituted oxazole ring, a 4-methylpiperazine moiety, and a thiophene ring provides a unique combination of electronic and steric properties that may influence its interaction with biological targets. These features are particularly relevant in the context of developing new therapeutic agents, as they can modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies using quantum mechanical methods have suggested that the electron-rich heterocycles in N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide may engage in favorable interactions with specific amino acid residues in protein targets. This has opened up new avenues for designing targeted therapies that leverage the unique structural attributes of this molecule.

In vitro studies have begun to explore the pharmacological profile of N-(5-methyl-1,2-oxazol-3-yl)-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-y)ethylethanediamide. Initial experiments have shown promising results in terms of its ability to modulate certain enzymatic pathways. The compound exhibits inhibitory activity against several key enzymes implicated in inflammatory responses and cellular signaling. These findings align with the growing interest in developing small molecule inhibitors that can selectively target these pathways without significant off-target effects.

The synthesis of N-(5-methyl-1,2-o xazol -3 - yl ) - N '- 2 - ( 4 - methyl piperazin - 1 - yl ) - 2 - ( thiophen - 3 - y l ) ethylethanedi amide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful construction of the oxazole and thiophene rings, followed by functionalization with the piperazine moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional modifications to fine-tune the pharmacological properties.

The development of novel drug candidates often requires a deep understanding of their physicochemical properties, which can influence their absorption, distribution, metabolism, and excretion (ADME) profiles. Computational tools have been instrumental in predicting these properties for N-(5-methyl- 1,2 oxazol -3 - yl ) - N '- 2 - ( 4 - methyl piperazin - 1 - yl ) - 2 -( thiophen - 3 - y l ) ethylethanedi amide. By integrating data from various sources, researchers can optimize the molecular structure to improve solubility, permeability, and metabolic stability. These predictions guide experimental efforts toward producing more effective and safer drug candidates.

The potential therapeutic applications of N-(5-methyl- 1 , 2 - ox az ol - 3 - yl ) - N '- 2 - ( 4 - m ethyl p ip er azin - 1 - y l ) - 2 ( t hi o ph ene - 3 - y l ) e t hylethanedi amide are still being explored, but preliminary findings suggest its relevance in treating various diseases. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug discovery. Such an approach holds the potential to address complex diseases that involve multiple pathological pathways simultaneously.

The role of computational biology in understanding the mechanisms of action of small molecules like N-(5-methyl- 1 , ox az ol - 3 - yl ) - N '- ( 4 - m ethyl p ip er azin - 1 - y l ) - e t hylethanedi amide cannot be overstated. By integrating structural biology data with computational models, researchers can gain insights into how these molecules bind to their targets and elicit biological responses. This knowledge is crucial for designing next-generation drugs that are both effective and well-tolerated by patients.

The future directions for research on N-(5-methyl- ox az ol - yl ) N '- ( ) e t hylethanedi amide include further exploration of its pharmacological profile through both preclinical and clinical studies. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in optimizing its structure and evaluating its potential as a therapeutic agent. As our understanding of biological systems continues to evolve, compounds like this one will play a critical role in addressing unmet medical needs.